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Compound of Interest

Compound Name:
1,2-Dichloro-1,1,3,3,3-

pentafluoropropane

Cat. No.: B1293494 Get Quote

This technical guide provides a comprehensive overview of the ozone depletion potential

(ODP) of the hydrochlorofluorocarbon HCFC-225da. Designed for researchers, scientists, and

drug development professionals, this document delves into the atmospheric chemistry,

quantitative data, and methodologies used to determine the environmental impact of this

compound.

Quantitative Data Summary
The following table summarizes the key environmental metrics for HCFC-225da and its isomer,

HCFC-225ca, with the benchmark ozone-depleting substance, CFC-11, provided for

comparison. This data is crucial for understanding the relative impact of these compounds on

the Earth's ozone layer and climate.
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Compound
Chemical
Formula

CAS
Number

Ozone
Depletion
Potential
(ODP)

Global
Warming
Potential
(GWP, 100-
year)

Atmospheri
c Lifetime
(years)

HCFC-225da
CClF₂CHClC

F₃
431-86-7 0.071 525 16.3

HCFC-225ca
CHCl₂CF₂CF

₃
422-56-0 0.025 127 1.9

CFC-11 CCl₃F 75-69-4
1.0 (by

definition)
4750 45

Note: HCFC-225 is often found as a commercial mixture, AK-225, which is a blend of HCFC-

225ca and HCFC-225cb.

Atmospheric Chemistry and Ozone Depletion
Mechanism
Hydrochlorofluorocarbons (HCFCs) are less damaging to the ozone layer than

chlorofluorocarbons (CFCs) because the presence of hydrogen atoms in their structure makes

them susceptible to degradation in the lower atmosphere (troposphere) by hydroxyl (OH)

radicals. This reduces the amount of chlorine that can reach the stratosphere, where the ozone

layer is located. However, a fraction of HCFC molecules do reach the stratosphere, where they

contribute to ozone depletion.

The primary mechanism for the ozone-depleting activity of HCFC-225da involves two key

stages:

Photodissociation: In the stratosphere, intense ultraviolet (UV) radiation breaks the carbon-

chlorine bonds in the HCFC-225da molecule, releasing a chlorine atom (Cl).

Catalytic Ozone Destruction: The released chlorine atom then acts as a catalyst in a cycle

that repeatedly destroys ozone molecules (O₃). A single chlorine atom can destroy

thousands of ozone molecules before it is removed from the stratosphere.
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The following diagram illustrates the catalytic cycle of ozone depletion initiated by a chlorine

atom from a substance like HCFC-225da.
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[https://www.benchchem.com/product/b1293494#ozone-depletion-potential-of-hcfc-225da]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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